Cas no 1503142-88-8 (1,2-dichloro-4-(nitromethyl)benzene)

• Product Name: 1,2-dichloro-4-(nitromethyl)benzene
• CAS No: 1503142-88-8
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• CID: 6263715
• PubChem ID: 87586690
• Update Time: 2025-05-27

1,2-dichloro-4-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-4-(nitromethyl)benzene
• 1503142-88-8
• EN300-1983099
• SCHEMBL3860830

• Inchi： 1S/C7H5Cl2NO2/c8-6-2-1-5(3-7(6)9)4-10(11)12/h1-3H,4H2
• InChI Key： XMZBTQCHFSXKNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 204.9697338g/mol
• Monoisotopic Mass: 204.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,2-dichloro-4-(nitromethyl)benzene

Comprehensive Analysis of 1,2-Dichloro-4-(nitromethyl)benzene (CAS No. 1503142-88-8)

1,2-Dichloro-4-(nitromethyl)benzene (CAS No. 1503142-88-8) is a specialized aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This chlorinated nitrobenzene derivative is characterized by its molecular structure, which features two chlorine atoms and a nitromethyl group attached to a benzene ring. Researchers and industry professionals are increasingly interested in this compound for its role in organic synthesis, material science, and other advanced applications.

The compound's systematic name, 1,2-dichloro-4-(nitromethyl)benzene, reflects its precise chemical structure, while its CAS registry number 1503142-88-8 serves as a unique identifier in chemical databases. In the context of current scientific trends, this compound aligns with growing interest in nitroaromatic compounds and their applications in specialty chemicals. The presence of both electron-withdrawing groups (chloro and nitro) makes this molecule particularly interesting for studies on electronic effects in aromatic systems.

From a synthetic chemistry perspective, 1,2-dichloro-4-(nitromethyl)benzene serves as a valuable intermediate in the preparation of more complex molecules. Its reactivity patterns are being explored in various transformation reactions, including nucleophilic aromatic substitutions and reduction reactions. Recent publications have highlighted its potential in the development of novel materials with specific electronic properties, making it relevant to current research in organic electronics and advanced materials.

The compound's physical and chemical properties have been the subject of detailed characterization studies. With a molecular weight of 206.02 g/mol, this yellow crystalline solid demonstrates specific solubility characteristics that make it suitable for certain reaction conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity, which are critical factors for research and industrial applications.

In the context of environmental considerations, researchers are investigating the biodegradation pathways of nitroaromatic compounds like 1,2-dichloro-4-(nitromethyl)benzene. This aligns with current trends in green chemistry and sustainable chemical processes. The compound's stability and transformation products under various environmental conditions are important areas of study, particularly in relation to modern concerns about chemical persistence and ecological impact.

From a commercial perspective, the demand for specialized intermediates like CAS 1503142-88-8 has been steadily increasing. Pharmaceutical companies and material science researchers are particularly interested in its potential applications. The compound's availability from specialty chemical suppliers and its pricing trends reflect its niche market position and the technical challenges associated with its synthesis and purification.

Recent advances in synthetic methodology have improved the accessibility of 1,2-dichloro-4-(nitromethyl)benzene, making it more available for research purposes. Modern catalytic systems and optimized reaction conditions have enhanced the efficiency of its production, addressing previous limitations in yield and purity. These developments are particularly relevant to researchers searching for "efficient synthesis of nitroaromatic compounds" or "chlorinated benzene derivatives applications."

Safety considerations for handling 1,2-dichloro-4-(nitromethyl)benzene follow standard laboratory protocols for aromatic nitro compounds. Proper personal protective equipment and ventilation are recommended when working with this chemical. These precautions align with current best practices in chemical safety management, a topic of increasing importance in both academic and industrial settings.

The future research directions for CAS 1503142-88-8 appear promising, with potential applications emerging in various fields. Its structural features make it a candidate for further investigation in areas such as molecular electronics, advanced materials, and specialty chemical synthesis. As research continues, we can expect to see more publications and patents referencing this interesting compound.

For researchers and industry professionals seeking detailed technical information about 1,2-dichloro-4-(nitromethyl)benzene, comprehensive data sheets are available from chemical suppliers and scientific databases. These resources typically include physical property data, spectral information, and handling recommendations, providing valuable information for those working with this specialized chemical compound.